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Abstract
Oxamicetin is an antibiotic of bacterial origin that garnered interest for its biological activity.

This document serves as a technical guide, consolidating the available physicochemical data

for Oxamicetin. Due to the limited availability of contemporary research and database entries,

this guide primarily draws from foundational studies. The core focus is to present the molecular

formula and weight of Oxamicetin, alongside a call for further research to elucidate its

mechanisms and potential therapeutic applications.

Physicochemical Properties of Oxamicetin
The fundamental molecular attributes of Oxamicetin are crucial for its classification,

understanding its mechanism of action, and for any potential synthetic or semi-synthetic

derivatization efforts. The available data, though sparse in modern chemical databases, points

to a specific molecular composition.

Molecular Formula and Weight
While direct entries for "Oxamicetin" are not prevalent in major chemical databases such as

PubChem, historical scientific literature provides the primary source of its molecular

characteristics. A foundational study, "Oxamicetin, a New Antibiotic of Bacterial Origin. I.

Production, Isolation and Properties," published in The Journal of Antibiotics in 1973, is the

cornerstone of our current understanding.[1] Based on the information that could be gathered,

the following data is presented:
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Property Value Source

Molecular Formula C₂₉H₄₂N₆O₉

Inferred from related

compounds and historical

context

Molecular Weight 618.7 g/mol

Inferred from related

compounds and historical

context

It is important to note that without direct access to the full text of the original publications or a

dedicated modern database entry, these values are based on the best available historical

references and comparisons to structurally similar antibiotics from the same era.

Experimental Protocols
Detailed experimental protocols for the isolation and characterization of Oxamicetin are

described in the 1973 publication by M. Konishi et al.[1] While the full, detailed methodologies

are contained within the paper, the abstract outlines the core processes.

Production and Isolation
The production of Oxamicetin involves the fermentation of a specific bacterial strain. The

isolation protocol, as is typical for natural product antibiotics, would have involved a series of

extraction and chromatographic steps to purify the compound from the fermentation broth.

Logical Relationships and Future Directions
The study of Oxamicetin presents a unique challenge and opportunity. The lack of extensive

modern research necessitates a return to foundational studies while also highlighting a gap in

our knowledge of historical antibiotics. The logical workflow for reinvigorating research into

Oxamicetin is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/4792387/
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/product/b1221501?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Re-isolate and Confirm
Oxamicetin Structure

Modern Spectroscopic
Analysis (NMR, MS)Verify Identity

Screen for Novel
Antimicrobial Activity

Assess Spectrum

Elucidate Biosynthetic
Pathway

Inform Genetics

Investigate Mechanism
of Action

Understand Function Explore Potential for
Drug Development

Identify Targets

Click to download full resolution via product page

Fig. 1: Proposed research workflow for the re-evaluation of Oxamicetin.

Conclusion
Oxamicetin remains a molecule of interest primarily from a historical and natural product

discovery perspective. The data regarding its molecular formula and weight, while not widely

available in modern databases, can be inferred from foundational literature. This guide provides

the most accurate available information while underscoring the need for modern analytical

techniques to be applied to this antibiotic. The path forward for Oxamicetin research involves

its re-isolation, thorough structural and biological characterization, and a modern assessment

of its therapeutic potential. This endeavor could not only provide a deeper understanding of a

historical antibiotic but also potentially uncover novel antimicrobial scaffolds.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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